Cas no 649759-67-1 (Propanedinitrile, (3-bromopropyl)ethyl-)

• Product Name: Propanedinitrile, (3-bromopropyl)ethyl-
• CAS No: 649759-67-1
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 409898
• PubChem ID: 71377597
• Update Time: 2025-04-19

Propanedinitrile, (3-bromopropyl)ethyl- Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopropyl)-2-ethylpropanedinitrile
• Propanedinitrile, (3-bromopropyl)ethyl-
• DTXSID10800230
• 649759-67-1
• (3-Bromopropyl)(ethyl)propanedinitrile

• Inchi： 1S/C8H11BrN2/c1-2-8(6-10,7-11)4-3-5-9/h2-5H2,1H3
• InChI Key： TXZLVOBBTOAYEI-UHFFFAOYSA-N
• SMILES： BrCCCC(C#N)(C#N)CC

Computed Properties

• Exact Mass: 214.01063
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58